4-cyclopropyl-2-(methylsulfanyl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 4-[4-(6-cyclopropyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C18H21N7S/c1-26-18-21-14(13-2-3-13)12-16(22-18)23-8-10-24(11-9-23)17-15-4-5-20-25(15)7-6-19-17/h4-7,12-13H,2-3,8-11H2,1H3
• InChI Key: HQFCHHUAEHADAD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=CN4C3=CC=N4)C5CC5
• Molecular Formula: C18H21N7S
• Molecular Weight: 367.5 g/mol
• CAS No.: 2640957-15-7

Description

This compound is a heterocyclic organic molecule featuring:

• Pyrimidine core: Substituted at positions 2, 4, and 6 with methylsulfanyl, cyclopropyl, and a piperazine-linked pyrazolo[1,5-a]pyrazine group, respectively.
• Key structural motifs:
  • Cyclopropyl group: Enhances metabolic stability and influences hydrophobic interactions .
  • Methylsulfanyl (SCH3): Modulates electronic properties and binding affinity .
  • Piperazine-pyrazolo[1,5-a]pyrazine: Facilitates interactions with biological targets (e.g., kinases) through hydrogen bonding and π-π stacking .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-cyclopropyl-2-(methylsulfanyl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine typically involves multi-step organic reactions starting from readily available precursors. The key steps include:

• Methylsulfanylation: The addition of a methylsulfanyl group, often involving thiols and methylation reagents.

• Pyrimidine Formation: Construction of the pyrimidine ring via cyclization reactions.

• Substitution: Introduction of the pyrazolopyrazine moiety through nucleophilic substitution reactions.

Industrial Production Methods: On an industrial scale, these reactions can be carried out in large reactors with optimized conditions for temperature, pressure, and solvent use to maximize yield and purity. Catalysts and specific reagents are chosen to streamline the process, reducing steps and increasing efficiency.

Chemical Reactions Analysis

Types of Reactions:

• Oxidation: This compound can undergo oxidation reactions, altering functional groups like methylsulfanyl into sulfoxides or sulfones.

• Reduction: Reduction processes may be used to convert nitro groups to amines or reduce double bonds within the structure.

• Substitution: Various nucleophilic or electrophilic substitution reactions can introduce new functional groups or replace existing ones.

Common Reagents and Conditions:

• Oxidation: Use of oxidizing agents like hydrogen peroxide or m-chloroperoxybenzoic acid under controlled temperatures.

• Reduction: Catalysts such as palladium or platinum in hydrogenation reactions.

• Substitution: Base or acid catalysts depending on the nucleophile or electrophile involved.

Major Products:

• Oxidation: Formation of sulfoxides or sulfones.

• Reduction: Amines or saturated compounds.

• Substitution: Various substituted derivatives depending on the reacting species.

Scientific Research Applications

This compound is extensively studied for its applications in:

• Chemistry: As a building block for synthesizing more complex molecules.

• Biology: Investigated for its interaction with biological macromolecules and potential bioactivity.

• Medicine: Potential use as a pharmaceutical agent due to its complex structure and ability to interact with biological targets.

• Industry: Applications in creating specialty chemicals or as a precursor in manufacturing advanced materials.

Mechanism of Action

Unique Features:

• Cyclopropyl Group: Provides rigidity and influences the compound's binding properties.

• Methylsulfanyl Group: Contributes to the compound's lipophilicity and reactivity.

• Pyrazolopyrazine Moiety: Known for its bioactivity and ability to interact with nucleotides.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below highlights key differences and biological activities of related compounds:

Compound Name	Structural Features	Biological Activity	Unique Aspects
Target Compound	Pyrimidine + cyclopropyl + SCH3 + piperazine-pyrazolo[1,5-a]pyrazine	Kinase inhibition (hypothesized)	Synergistic effects from cyclopropyl and methylsulfanyl groups enhance target binding .
4-[4-(2-Cyclopropylpyrimidin-4-yl)piperazin-1-yl]-6-ethyl-2-(methylsulfanyl)pyrimidine	Ethyl substituent at pyrimidine C6	Anticancer (in vitro)	Ethyl group increases lipophilicity, improving membrane permeability .
4-(difluoromethyl)-2-methyl-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine	Difluoromethyl at C4	CDK2 inhibition (IC50 = 12 nM)	Fluorine atoms enhance metabolic stability and electronegativity .
7-[4-(4-Chlorophenyl)piperazin-1-yl]-3,5-dimethyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine	Chlorophenyl and methylphenyl groups	Anticancer, antidepressant	Aromatic substitutions broaden target selectivity .
5-Fluoro-4-(4-methoxyphenyl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine	Fluoro and methoxyphenyl substituents	Kinase inhibition (e.g., EGFR)	Methoxyphenyl enhances π-π interactions; fluoro improves bioavailability .

Metabolic and Pharmacokinetic Considerations

• Cyclopropyl : Reduces oxidative metabolism, prolonging half-life .
• Methylsulfanyl : May undergo sulfoxidation, requiring prodrug strategies for optimal bioavailability .
• Piperazine : Enhances solubility but may increase susceptibility to CYP450-mediated degradation .